Cas no 2228228-88-2 (3-(4-methoxypyridin-2-yl)butan-1-amine)

• Product Name: 3-(4-methoxypyridin-2-yl)butan-1-amine
• CAS No: 2228228-88-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5865920
• PubChem ID: 165706572
• Update Time: 2025-06-08

3-(4-methoxypyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypyridin-2-yl)butan-1-amine
• 2228228-88-2
• EN300-1780724

• Inchi： 1S/C10H16N2O/c1-8(3-5-11)10-7-9(13-2)4-6-12-10/h4,6-8H,3,5,11H2,1-2H3
• InChI Key： KNCGIQJFKCEHFR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C(C)CCN

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(4-methoxypyridin-2-yl)butan-1-amine

Comprehensive Overview of 3-(4-Methoxypyridin-2-yl)butan-1-amine (CAS No. 2228228-88-2)

3-(4-Methoxypyridin-2-yl)butan-1-amine is a specialized organic compound with a molecular structure that combines a pyridine ring substituted with a methoxy group and a butylamine side chain. This unique configuration makes it a compound of significant interest in pharmaceutical research, agrochemical development, and material science. The CAS registry number 2228228-88-2 serves as a unique identifier for this compound, ensuring precise identification in scientific literature and commercial transactions.

The compound's 4-methoxypyridine moiety is particularly noteworthy due to its electron-donating properties, which can influence reactivity and binding affinity in molecular interactions. Researchers are increasingly exploring derivatives like 3-(4-methoxypyridin-2-yl)butan-1-amine for their potential applications in drug discovery, especially in targeting neurological and metabolic disorders. Recent studies highlight its role as a building block for small molecule inhibitors and ligands for receptor modulation, aligning with the growing demand for precision medicine.

In the context of green chemistry and sustainability, 3-(4-methoxypyridin-2-yl)butan-1-amine has garnered attention for its potential use in eco-friendly catalytic processes. Its structural features allow for selective functionalization, reducing waste in synthetic pathways—a key concern for industries aiming to meet Environmental, Social, and Governance (ESG) standards. This aligns with trends in AI-driven molecular design, where computational tools optimize compounds for both efficacy and environmental impact.

From a commercial perspective, the compound's applications extend to flavor and fragrance industries, where pyridine derivatives are valued for their aromatic properties. The butan-1-amine segment further enhances solubility, making it suitable for formulations requiring controlled release or enhanced bioavailability. As consumers prioritize clean-label products, derivatives of this compound may play a role in developing next-generation additives.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 3-(4-methoxypyridin-2-yl)butan-1-amine and ensuring batch-to-batch consistency. Quality control is paramount, given the compound's potential use in high-value applications. Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous purity standards.

Emerging discussions in bioisosterism and scaffold hopping have highlighted the versatility of this compound's core structure. By replacing traditional benzene rings with 4-methoxypyridine, researchers can fine-tune pharmacokinetic profiles—a strategy gaining traction in drug repurposing initiatives. This approach resonates with the pharmaceutical industry's push to reduce R&D costs while accelerating time-to-market.

In summary, 3-(4-methoxypyridin-2-yl)butan-1-amine (CAS 2228228-88-2) represents a multifaceted tool for modern chemistry. Its adaptability across industries—from life sciences to sustainable manufacturing—positions it as a compound worthy of continued exploration. As AI-assisted synthesis and automated high-throughput screening advance, the demand for structurally diverse intermediates like this amine is expected to grow exponentially.